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CAS No.: 5909-75-1
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Get Quote

Chemical Identification of 1-Ethoxypent-1-ene

The table below summarizes the key identifiers for this compound from the available data.

Property Description

IUPAC Name 1-Ethoxypent-1-ene [1]

CAS Registry Number 5909-75-1 [1]

Molecular Formula C₇H₁₄O [1] [2]

Canonical SMILES CCCC=COCC [1]

Molecular Weight 114.19 g/mol [1]

General Principles for Stabilizing Alkenes

While direct data on 1-Ethoxypent-1-ene is unavailable, alkene stability is generally influenced by specific

factors. The following workflow outlines a logical approach to preventing decomposition, based on these

general principles.
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Storage & Handling Chemical Synthesis & Processing Quality Control

Goal: Prevent 1-Ethoxypent-1-ene
Decomposition

Control Storage Conditions Modify Handling & Synthesis Monitor for Decomposition

Keep Cold
(Refrigerate or freeze)

Protect from Air & Moisture
(Use inert gas atmosphere)

Avoid Light Exposure
(Use amber glassware)

Avoid Strong Oxidizing Agents
(Can cause dangerous reactions)

Exclude Protic Acids
(Can attack ether and alkene groups)

Use Radical Inhibitors
(e.g., BHT, Hydroquinone) Check Purity via GC/MS or NMR Monitor for Color Change

or Precipitate Formation

Click to download full resolution via product page

The stability of an alkene is primarily determined by its substitution pattern (more substituted alkenes are

generally more stable), stereochemistry (trans alkenes are more stable than cis), and conjugation with

other pi systems [3]. As a monosubstituted alkene, 1-Ethoxypent-1-ene can be considered less stable than its

more substituted isomers [3].

The ether group oxygen is also a potential site for degradation, particularly in the presence of acids. The

table below connects potential decomposition triggers with practical mitigation strategies.

Potential
Trigger

Rationale & Risks Preventive Action

Strong
Oxidizing
Agents

Can attack the electron-rich C=C bond,

leading to cleavage or uncontrolled reactions
[4].

Use high-purity reagents; exclude

oxidizing agents during synthesis
and storage.

Protic Acids The ether oxygen can be protonated, and the
molecule is susceptible to acid-catalyzed

hydration of the alkene or polymerization.

Ensure reaction environment is
neutral or basic; use acid-free

glassware for storage.
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Potential
Trigger

Rationale & Risks Preventive Action

Radical
Species

Can initiate a chain reaction leading to

polymerization or the formation of peroxides
[5].

Add radical inhibitors (e.g., BHT);

store under an inert atmosphere;
avoid unnecessary light exposure.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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